![molecular formula C10H13N3S B2988193 1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole CAS No. 302931-68-6](/img/structure/B2988193.png)
1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole, also known as PIBT, is a benzotriazole derivative that has gained significant attention in scientific research due to its unique properties. PIBT has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer activities.
Mechanism of Action
The mechanism of action of 1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole is not fully understood. However, studies have suggested that this compound exerts its antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This compound has also been found to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and the activation of NF-κB, which is a key transcription factor involved in the inflammatory response. Furthermore, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which could be attributed to its ability to inhibit the PI3K/Akt/mTOR signaling pathway.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects. Studies have shown that this compound can increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, and decrease the levels of oxidative stress markers such as malondialdehyde. This compound has also been shown to reduce the levels of pro-inflammatory cytokines and inhibit the activation of NF-κB. Moreover, this compound has been found to induce apoptosis and inhibit cell proliferation in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole is its potent antioxidant, anti-inflammatory, and anticancer activities, which make it a promising candidate for the treatment of various diseases. Moreover, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its poor solubility in water, which could affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the research on 1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole. One of the potential areas of research is the development of this compound-based drugs for the treatment of oxidative stress-related diseases such as Alzheimer's, Parkinson's, and cardiovascular diseases. Another area of research is the investigation of the potential of this compound as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, further studies are needed to elucidate the mechanism of action of this compound and its potential use in cancer therapy. Additionally, the development of this compound derivatives with improved solubility and bioavailability could enhance its potential applications.
Conclusion
In conclusion, this compound is a promising compound with potent antioxidant, anti-inflammatory, and anticancer activities. Its unique properties make it a potential candidate for the treatment of various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole involves the reaction of 2-mercaptobenzotriazole with isopropyl chloroacetate in the presence of a base, followed by hydrogenation using palladium on carbon as a catalyst. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-[(Propan-2-ylsulfanyl)methyl]-1H-1,2,3-benzotriazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antioxidant activity, which makes it a promising candidate for the treatment of oxidative stress-related diseases such as Alzheimer's, Parkinson's, and cardiovascular diseases. This compound has also been shown to possess anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, this compound has exhibited anticancer activity against various cancer cell lines, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
1-(propan-2-ylsulfanylmethyl)benzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3S/c1-8(2)14-7-13-10-6-4-3-5-9(10)11-12-13/h3-6,8H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIDIUFWEWPQMBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCN1C2=CC=CC=C2N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.